(4-Cyclobutyl-1,4-diazepan-1-yl)(3-fluoro-4-methoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for “(4-Cyclobutyl-1,4-diazepan-1-yl)(3-fluoro-4-methoxyphenyl)methanone” are not found, there are related studies on the synthesis of 1,3,4-oxadiazole derivatives incorporating a 3-fluoro-4-methoxyphenyl moiety . These compounds have been synthesized through multistep reactions, and their structures were characterized by spectroscopic methods .Scientific Research Applications
- Suvorexant Derivatives : The compound belongs to the class of 1,4-diazepanes, which have pharmaceutical significance. Suvorexant (1), a dual orexin receptor antagonist used for treating primary insomnia, contains a similar diazepane core. Researchers explore modifications of this scaffold to enhance drug efficacy, selectivity, and safety .
- Orexin Receptor Modulation : Given the structural similarity to suvorexant, researchers investigate whether this compound or its derivatives can modulate orexin receptors. Understanding their binding affinity and pharmacological effects could lead to novel treatments for sleep disorders .
- Imines Reductase-Catalyzed Reactions : Enzymatic intramolecular asymmetric reductive amination has been developed for synthesizing chiral 1,4-diazepanes. Specific imine reductases (IREDs) catalyze the formation of these compounds with high enantioselectivity. This approach offers an eco-friendly alternative to heavy metal-catalyzed methods .
- Mutant Enzymes : Researchers have identified a double mutant (Y194F/D232H) of an IRED that significantly improves catalytic efficiency. Understanding the molecular basis for this enhancement provides insights into enzyme engineering and substrate specificity .
- Construction of Chiral Diazepanes : The compound serves as a precursor for constructing diverse substituted 1,4-diazepanes. Researchers explore various substituents and study their effects on biological activity. These efforts contribute to the synthesis of novel compounds with potential therapeutic applications .
- Computational Prediction : Researchers can use computational tools to predict the binding affinity of this compound to specific protein targets. Virtual screening helps identify potential drug candidates or leads for further experimental validation.
Medicinal Chemistry and Drug Development
Neuropharmacology and Sleep Disorders
Enzymatic Catalysis and Biocatalysis
Chemical Biology and Enzyme Engineering
Synthetic Organic Chemistry
Chemoinformatics and Virtual Screening
properties
IUPAC Name |
(4-cyclobutyl-1,4-diazepan-1-yl)-(3-fluoro-4-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23FN2O2/c1-22-16-7-6-13(12-15(16)18)17(21)20-9-3-8-19(10-11-20)14-4-2-5-14/h6-7,12,14H,2-5,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIMQKNMWTCUSTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)N2CCCN(CC2)C3CCC3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Cyclobutyl-1,4-diazepan-1-yl)(3-fluoro-4-methoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.